Cas no 1448130-06-0 (N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide)

• Product Name: N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide
• CAS No: 1448130-06-0
• MF: C₁₄H₁₃N₇O₂
• MW: 311.298721075058
• CID: 6071755
• PubChem ID: 71789277
• Update Time: 2025-07-02

N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide
• N-[4-(tetrazol-1-yl)phenyl]-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide
• AKOS024539083
• VU0537039-1
• 1448130-06-0
• N-(4-(1H-tetrazol-1-yl)phenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• F6211-0012

• Inchi： 1S/C14H13N7O2/c22-14(12-8-13-20(17-12)6-1-7-23-13)16-10-2-4-11(5-3-10)21-9-15-18-19-21/h2-5,8-9H,1,6-7H2,(H,16,22)
• InChI Key： HCUBRKLEYNHQNG-UHFFFAOYSA-N
• SMILES： O1CCCN2N=C(C(NC3=CC=C(N4C=NN=N4)C=C3)=O)C=C12

Computed Properties

• Exact Mass: 311.11307268g/mol
• Monoisotopic Mass: 311.11307268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide

Comprehensive Analysis of N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide (CAS No. 1448130-06-0)

In the rapidly evolving field of medicinal chemistry, N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide (CAS No. 1448130-06-0) has emerged as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic molecule combines a pyrazolo[3,2-b][1,3]oxazine core with a tetrazole moiety, making it a subject of extensive research in drug discovery and development. The compound's CAS No. 1448130-06-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

The structural complexity of N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide offers multiple sites for chemical modification, which is highly valued in the design of novel therapeutics. The presence of the tetrazole ring, known for its bioisosteric properties, enhances the compound's ability to mimic carboxylate groups, thereby improving metabolic stability and bioavailability. This characteristic aligns with current trends in pharmaceutical research, where bioisosteric replacements are increasingly employed to optimize drug candidates.

Recent studies have highlighted the potential of pyrazolo[3,2-b][1,3]oxazine derivatives as kinase inhibitors, a class of compounds that has gained prominence in oncology and inflammatory diseases. The incorporation of a carboxamide group in this molecule further expands its utility, as this functional group is often associated with hydrogen bonding interactions critical for target binding. Researchers are particularly interested in exploring whether CAS No. 1448130-06-0 exhibits selectivity toward specific kinase isoforms, a hot topic in precision medicine.

From a synthetic chemistry perspective, the preparation of N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide presents interesting challenges. The construction of the pyrazolo[3,2-b][1,3]oxazine scaffold requires careful optimization of reaction conditions to ensure high yield and purity. Modern techniques such as flow chemistry and microwave-assisted synthesis are being investigated to streamline the production of this compound, addressing the growing demand for efficient synthetic methodologies in industrial and academic settings.

The physicochemical properties of CAS No. 1448130-06-0 have been the subject of computational studies, with particular attention to its logP and aqueous solubility. These parameters are crucial for assessing the compound's drug-likeness and are frequently searched terms in ADME (Absorption, Distribution, Metabolism, and Excretion) research. Early predictions suggest that the molecule may exhibit favorable membrane permeability, making it a candidate for further pharmacokinetic evaluation.

In the context of intellectual property, N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide has been referenced in several patent applications, indicating its potential commercial value. The pharmaceutical industry's focus on small molecule therapeutics and fragment-based drug design has created renewed interest in such complex heterocycles. Analytical characterization of this compound typically involves advanced techniques like LC-MS and NMR spectroscopy, which are essential for quality control in drug development pipelines.

Environmental and safety assessments of CAS No. 1448130-06-0 are ongoing, with particular emphasis on its biodegradation profile and ecotoxicity. These studies are increasingly important as regulatory agencies worldwide implement stricter guidelines for chemical substances. The scientific community is also investigating whether this compound could serve as a building block for green chemistry applications, aligning with global sustainability initiatives.

Future research directions for N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide may include exploration of its potential in proteolysis targeting chimeras (PROTACs), an emerging technology in drug discovery. The compound's ability to simultaneously engage multiple biological targets makes it an interesting candidate for this innovative approach. Additionally, its application in covalent inhibitor design warrants investigation, given the resurgence of interest in this drug discovery strategy.

As the scientific community continues to unravel the potential of CAS No. 1448130-06-0, collaboration between computational chemists, synthetic experts, and biologists will be essential to fully characterize its properties and applications. The compound represents an excellent example of how complex heterocyclic chemistry continues to drive innovation in life sciences, addressing unmet medical needs through creative molecular design.